Cas no 142635-42-5 (1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel-)

1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel- structure
142635-42-5 structure
Product Name:1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel-
CAS No:142635-42-5
MF:C10H13N5O3
MW:251.241921186447
CID:181553
PubChem ID:126704
Update Time:2025-04-19

1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel-
    • (1S,2R,3S,4R)-4-(6-aminopurin-9-yl)cyclopentane-1,2,3-triol
    • (+/-)-5'-Noraristeromycin
    • (-)-5'-Noraristeromycin
    • 4-(6-Amino-9H-purin-9-yl)-1,2,3-cyclopentanetriol
    • 5'-Noraristeromycin
    • AC1L2QRX
    • CHEBI:312324
    • CHEMBL129014
    • DNC008410
    • noraristeromycin
    • SureCN1231088
    • NRN
    • 142635-42-5
    • (+-)-(1alpha,2beta,3beta,4alpha)-4-(6-Amino-9H-purin-9-yl)-1,2,3-cyclopentanetriol
    • 1,2,3-Cyclopentanetriol, 4-(6-amino-9H-purin-9-yl)-, (1alpha,2beta,3beta,4alpha)- (+-)-
    • (-)-5 inverted exclamation marka-Noraristeromycin
    • (1S,2R,3S,4R)-4-(6-amino-9H-purin-9-yl)cyclopentane-1,2,3-triol
    • DTXSID40931561
    • BDBM50135288
    • CS-0613777
    • HY-148151
    • 4-(6-amino-9H-purin-9-yl)cyclopentane-1,2,3-triol
    • (+/-)-(1-.alpha.-,2-.beta.-,3-.beta.-,4-.alpha).-4-(6-Amino-9H-purin-9-yl)-1,2,3-cyclopentanetriol
    • SCHEMBL1231088
    • (-)-(1S,2R,3S,4R)-4-(6-Amino-purin-9-yl)-cyclopentane-1,2,3-triol
    • 150132-22-2
    • (1S,2R,3S,4R)-4-(6-Amino-purin-9-yl)-cyclopentane-1,2,3-triol
    • Q27463913
    • Inchi: 1S/C10H13N5O3/c11-9-6-10(13-2-12-9)15(3-14-6)4-1-5(16)8(18)7(4)17/h2-5,7-8,16-18H,1H2,(H2,11,12,13)/t4-,5+,7+,8-/m1/s1
    • InChI Key: VFKHECGAEJNAMV-HETMPLHPSA-N
    • SMILES: O[C@@H]1[C@@H]([C@H](C[C@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 251.102
  • Monoisotopic Mass: 251.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 2.06
  • Boiling Point: 563.7°Cat760mmHg
  • Flash Point: 294.7°C
  • Refractive Index: 1.945
  • PSA: 130.31000
  • LogP: -0.98280

1,2,3-Cyclopentanetriol,4-(6-amino-9H-purin-9-yl)-, (1R,2S,3R,4S)-rel- Related Literature

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